2-Mercaptobenzothiazole-4-carboxylic acid

• Molecular Formula: C8H5NO2S2
• Molecular Weight: 211.3 g/mol
• IUPAC Name: 2-sulfanylidene-3H-1,3-benzothiazole-4-carboxylic acid
• InChI: InChI=1S/C8H5NO2S2/c10-7(11)4-2-1-3-5-6(4)9-8(12)13-5/h1-3H,(H,9,12)(H,10,11)
• InChI Key: ZVTQLSIZQLQWMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)SC(=S)N2)C(=O)O

Description

2-Mercaptobenzothiazole-4-carboxylic acid is an organic compound that belongs to the class of benzothiazoles. Benzothiazoles are bicyclic compounds consisting of a benzene ring fused to a thiazole ring. This compound is known for its unique chemical properties and has found applications in various fields, including chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Mercaptobenzothiazole-4-carboxylic acid typically involves the reaction of 2-aminothiophenol with carbon disulfide, followed by oxidation. The reaction conditions often include the use of a base such as sodium hydroxide or potassium hydroxide to facilitate the reaction. The process can be summarized as follows:

Reaction of 2-aminothiophenol with carbon disulfide: This step forms the intermediate 2-mercaptobenzothiazole.

Oxidation: The intermediate is then oxidized to form this compound.

Industrial Production Methods

In industrial settings, the production of this compound may involve more efficient and scalable methods. These methods often utilize continuous flow reactors and optimized reaction conditions to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2-Mercaptobenzothiazole-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form disulfides.

Reduction: Reduction reactions can convert the compound back to its thiol form.

Substitution: The compound can undergo nucleophilic substitution reactions, where the thiol group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles like alkyl halides or acyl chlorides can be used in substitution reactions.

Major Products Formed

Oxidation: Disulfides and sulfonic acids.

Reduction: Thiol derivatives.

Substitution: Various substituted benzothiazole derivatives.

Scientific Research Applications

2-Mercaptobenzothiazole-4-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits antimicrobial and antifungal properties, making it useful in the development of new antibiotics and antifungal agents.

Industry: The compound is used as a corrosion inhibitor for metals like copper and zinc.

Mechanism of Action

The mechanism of action of 2-Mercaptobenzothiazole-4-carboxylic acid involves its interaction with various molecular targets and pathways:

Enzyme Inhibition: The compound acts as a mechanism-based inhibitor of several enzymes, including acyl coenzyme A cholesterol acyltransferase, monoamine oxidase, and heat shock protein 90.

Antimicrobial Activity: It disrupts the cell membrane integrity of microbes, leading to cell death.

Comparison with Similar Compounds

2-Mercaptobenzothiazole-4-carboxylic acid can be compared with other benzothiazole derivatives:

2-Mercaptobenzothiazole: Similar in structure but lacks the carboxylic acid group, making it less versatile in certain chemical reactions.

2-Aminobenzothiazole: Contains an amino group instead of a thiol group, leading to different reactivity and applications.

Benzothiazole: The parent compound without any substituents, used primarily as a starting material for various derivatives.

The uniqueness of this compound lies in its combination of the thiol and carboxylic acid functional groups, which provide a wide range of reactivity and applications.